4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine

• IUPAC Name: 4-(3-bromothiophen-2-yl)-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C9H8BrN3S/c1-5-4-7(13-9(11)12-5)8-6(10)2-3-14-8/h2-4H,1H3,(H2,11,12,13)
• InChI Key: KUTYUJWSFOAFHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)C2=C(C=CS2)Br
• Molecular Formula: C9H8BrN3S
• DSSTOX Substance ID: DTXSID80377161
• Molecular Weight: 270.15 g/mol
• CAS RN: 886360-55-0

Description

4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine (also known as 4-BTMP) is an organic compound that is gaining popularity due to its potential applications in scientific research. It is a heterocyclic compound that is composed of a pyrimidine ring fused to a thiophene ring. 4-BTMP has been found to have a variety of biochemical and physiological effects and is being studied for its potential uses in laboratory experiments.

Scientific Research Applications

Chemical Synthesis and Catalysis

4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine is utilized as a precursor in the synthesis of complex chemical structures. For instance, it undergoes reactions with various boronic acids under Suzuki coupling conditions, using palladium catalysts, to yield products with hydrolysis of the imine linkages. This reaction mechanism is crucial in forming specific chemical structures and has been studied extensively using density functional theory (DFT) calculations to provide insight into the transition metal-catalyzed hydrolysis of imines (Ahmad et al., 2019).

Antimicrobial Activity

Derivatives of this compound have been synthesized and evaluated for their antimicrobial activity. Studies have shown that specific substituted derivatives exhibit significant antibacterial and antifungal activities. The structure-activity relationship of these compounds provides valuable insights for the development of new antimicrobial agents (Vijaya Laxmi et al., 2019).

Material Science

In material science, the compound is used in the synthesis of new materials with potential applications. For instance, it has been used to create new thiazolo[4,5-d]pyrimidine derivatives, which are of interest due to their unique chemical properties and potential applications in various fields (Bakavoli et al., 2006).

Crystallography and Molecular Structure Analysis

The compound and its derivatives are also used in crystallography and molecular structure analysis. Studies have been conducted to understand the crystal and molecular structures of related compounds, which is crucial for understanding their chemical behavior and properties. Such studies contribute to the field of crystallography and provide a foundation for further material development (Odell et al., 2007).